3-(4-Ethoxyphenyl)-6-(2-piperidin-1-ylethylsulfanyl)pyridazine

• IUPAC Name: 3-(4-ethoxyphenyl)-6-(2-piperidin-1-ylethylsulfanyl)pyridazine
• InChI: InChI=1S/C19H25N3OS/c1-2-23-17-8-6-16(7-9-17)18-10-11-19(21-20-18)24-15-14-22-12-4-3-5-13-22/h6-11H,2-5,12-15H2,1H3
• InChI Key: AIMKSSCHKNLLJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCCN3CCCCC3
• Molecular Formula: C19H25N3OS
• Molecular Weight: 343.5 g/mol

Description

3-(4-Ethoxyphenyl)-6-(2-piperidin-1-ylethylsulfanyl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyridazine-based compounds and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Antidiabetic Agents

Compounds like DPP IV inhibitors, which include pyridine and pyrimidine-based structures, have been extensively researched for their potential in treating type 2 diabetes mellitus (T2DM) by inhibiting the degradation of incretin molecules, promoting insulin secretion, and improving glucose control. This highlights the relevance of such structures in developing antidiabetic therapies (Mendieta, Tarragó, & Giralt, 2011).

Optoelectronic Materials

Pyridine and pyrimidine derivatives have been explored for their applications in optoelectronics, including organic light-emitting diodes (OLEDs), due to their electroluminescent properties. This research underlines the importance of such compounds in developing new materials for electronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Antitumor and Antimicrobial Activities

Pyridopyridazine derivatives show a broad spectrum of biological activities, including antitumor, antibacterial, and analgesic effects, indicating the potential of these structures in developing novel pharmaceuticals with diverse therapeutic applications (Wojcicka & Nowicka-Zuchowska, 2018).

Cytochrome P450 Isoform Inhibitors

The study of chemical inhibitors of cytochrome P450 isoforms, including compounds with piperazine and pyridine moieties, is crucial for understanding drug metabolism and potential drug-drug interactions, which is fundamental in drug development and safety assessment (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Antioxidant and Anti-inflammatory Properties

The investigation of natural coumarins and their structure-activity relationships in offering antioxidant and antitumor activities provides insights into the design of compounds with enhanced pharmacokinetic profiles and reduced toxicity. These studies are essential for developing more effective agents for cancer therapy and other diseases associated with oxidative stress (Zhu & Jiang, 2018).